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For Research Use Only. Not for use in diagnostic procedures.

Introduction
Jak-IN-27 is a potent, orally active inhibitor of the Janus kinase (JAK) family, demonstrating

significant activity against TYK2 and JAK1.[1] The JAK-STAT signaling pathway is a critical

regulator of immune responses, and its dysregulation is implicated in various autoimmune

diseases and cancers.[2][3][4] Cytokines and growth factors binding to their receptors activate

associated JAKs, which then phosphorylate STAT proteins.[5] These phosphorylated STATs

translocate to the nucleus to regulate gene transcription.[5] Jak-IN-27, by inhibiting JAKs, can

modulate these signaling events. These application notes provide detailed protocols for in vitro

biochemical and cell-based assays to characterize the activity of Jak-IN-27.

Mechanism of Action
Jak-IN-27 is an ATP-competitive inhibitor that targets the kinase domain of JAK enzymes,

preventing the phosphorylation of STATs and subsequent downstream signaling. The provided

protocols will enable researchers to quantify the inhibitory potency of Jak-IN-27 on specific JAK

isoforms and to assess its functional impact on cellular signaling pathways.

Data Presentation
Table 1: Biochemical Potency of Jak-IN-27
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Target IC50 (nM)

TYK2 3.0

JAK1 7.7

JAK3 629.6

JAK2 Not Reported

Data sourced from MedChemExpress, citing patent CN113150012 A.[1]

Table 2: Cellular Activity of Jak-IN-27
Assay Cell Line Stimulant IC50 (nM)

STAT3

Phosphorylation
Jurkat IFN-α2B 23.7

Data sourced from MedChemExpress, citing patent CN113150012 A.[1]
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Biochemical Assay Cell-Based Assay

Prepare Assay Plate:
JAK Enzyme, Substrate, ATP

Add Jak-IN-27
(serial dilution)

Incubate

Detect Kinase Activity
(e.g., LANCE TR-FRET)

Calculate IC50

Culture Jurkat Cells

Pre-incubate with Jak-IN-27

Stimulate with IFN-α2B

Fix and Permeabilize

Stain for pSTAT3

Analyze by Flow Cytometry

Calculate IC50

Jak-IN-27 Kinase Selectivity Profile (IC50, nM)

Lower Potency

TYK2 (3.0 nM) JAK3 (629.6 nM)

JAK1 (7.7 nM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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